4-((3,4-dihydroisoquinolin-2(1H)-yl)sulfonyl)-N-(4-(N-(4,6-dimethylpyrimidin-2-yl)sulfamoyl)phenyl)benzamide

• IUPAC Name: 4-(3,4-dihydro-1H-isoquinolin-2-ylsulfonyl)-N-[4-[(4,6-dimethylpyrimidin-2-yl)sulfamoyl]phenyl]benzamide
• InChI: InChI=1S/C28H27N5O5S2/c1-19-17-20(2)30-28(29-19)32-39(35,36)25-13-9-24(10-14-25)31-27(34)22-7-11-26(12-8-22)40(37,38)33-16-15-21-5-3-4-6-23(21)18-33/h3-14,17H,15-16,18H2,1-2H3,(H,31,34)(H,29,30,32)
• InChI Key: HTTYWOZWIYWFQN-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NC(=N1)NS(=O)(=O)C2=CC=C(C=C2)NC(=O)C3=CC=C(C=C3)S(=O)(=O)N4CCC5=CC=CC=C5C4)C
• Molecular Formula: C28H27N5O5S2
• Molecular Weight: 577.7 g/mol

Description

4-((3,4-dihydroisoquinolin-2(1H)-yl)sulfonyl)-N-(4-(N-(4,6-dimethylpyrimidin-2-yl)sulfamoyl)phenyl)benzamide is a useful research compound. Its molecular formula is C28H27N5O5S2 and its molecular weight is 577.67. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Biological Screening

Researchers have developed methodologies for synthesizing heterocyclic derivatives with potential biological and pharmacological activities. These include sulfonyl-containing compounds synthesized for antimicrobial, anti-inflammatory, anticonvulsant, and anthelmintic screenings (Patel, Sreenivasa, Jayachandran, & Kumar, 2009). Similarly, 1,4-naphthoquinone derivatives containing a phenylaminosulfanyl moiety have been evaluated for their cytotoxic activities against various human cancer cell lines, demonstrating potent activity and low toxicity in normal human kidney cells (Ravichandiran et al., 2019).

Interaction with Biomolecules

The interaction of synthesized p-hydroxycinnamic acid derivatives with bovine serum albumin (BSA) was investigated to understand the binding constants, number of binding sites, and thermodynamic parameters, indicating potential drug delivery mechanisms (Meng et al., 2012).

Synthetic Methodologies

New synthetic methodologies have been developed to create tetrahydro[1,3]oxazinothieno[2,3-c]isoquinoline and its pyrimidine derivatives, with potential pharmacological applications being indicated for future investigations (Zaki, Radwan, & El-Dean, 2017).

Photochemical Synthesis

Visible light-promoted synthesis techniques have been applied to create 4-(sulfonylmethyl)isoquinoline-1,3(2H,4H)-diones, showcasing the influence of light in facilitating novel chemical reactions (Liu et al., 2016).

Molecular Structure Analysis

The molecular structure of compounds related to the target compound has been determined, providing insights into their potential interactions and mechanisms of action within biological systems (Otero et al., 2017).